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Compound of Interest

Compound Name: Red 12

CAS No.: 1342-76-3

Cat. No.: B1172338

Get Quote

The term "Red 12" is not a unique identifier for a single chemical substance. Instead, it is a

descriptor used for several distinct chemical compounds, each with its own unique properties

and applications. For researchers, scientists, and drug development professionals, it is crucial

to distinguish between these substances to ensure the accuracy and relevance of scientific

data. This guide provides an overview of the primary chemical entities associated with the "Red
12" designation to aid in precise identification.

The most prominent compounds referred to as "Red 12" fall into the categories of pigments

and dyes, each with a specific Colour Index (C.I.) name and number. These include C.I.

Pigment Red 12, C.I. Basic Red 12, and the delisted D&C Red No. 12.

C.I. Pigment Red 12
Also known by trade names such as Permanent Bordeaux FRR, C.I. Pigment Red 12 is a

synthetic organic pigment.[1][2] As a monoazo pigment, its chemical structure is characterized

by a single azo group (-N=N-).[1][2] This compound is primarily utilized for its coloring

properties in paints and printing inks.[1][2]
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Key Chemical Identifiers for C.I. Pigment Red 12:

CAS Number: 6410-32-8[1][2]

Molecular Formula: C₂₅H₂₀N₄O₄[1][2]

C.I. Number: 12385[1]

C.I. Basic Red 12
C.I. Basic Red 12 is a cationic dye belonging to the methine class.[3] Unlike pigments, dyes

are soluble and are used to impart color to substrates like textiles, paper, and leather.[3][4]

Key Chemical Identifiers for C.I. Basic Red 12:

CAS Number: 6320-14-5[3][4]

Molecular Formula: C₂₅H₂₉ClN₂[3]

C.I. Number: 48070[3]

D&C Red No. 12
D&C Red No. 12 was a color additive that has been delisted for use in drugs and cosmetics by

regulatory bodies.[5] Its previous use in these applications means it may be of interest in

historical toxicological or regulatory studies.

Key Chemical Identifiers for D&C Red No. 12:

CAS Number: 1103-38-4[5]

Other Formulations
The term "Red 12" can also appear in the context of commercial product names, such as "Red

Line Two-Cycle Racing Oil 40603-12," which are formulations and not single chemical entities.

[6] Additionally, other red dyes and pigments with different numerical designations exist, such

as Toluidine Red (C.I. 12120), which is used in cosmetics.[7][8][9]
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To proceed with an in-depth technical guide, a more specific chemical identifier is necessary.

Researchers and scientists are encouraged to use the Chemical Abstracts Service (CAS)

number for unambiguous identification of the chemical of interest.

To receive a detailed technical guide, please specify the chemical of interest by providing its

CAS number or a more complete chemical name (e.g., C.I. Pigment Red 12). This will allow for

the compilation of accurate and relevant data, including chemical structure, properties,

experimental protocols, and signaling pathways where applicable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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